Cas no 1501370-13-3 (2-(5-Methoxy-1,2,4-oxadiazol-3-yl)ethan-1-amine)

• Product Name: 2-(5-Methoxy-1,2,4-oxadiazol-3-yl)ethan-1-amine
• CAS No: 1501370-13-3
• MF: C₅H₉N₃O₂
• MW: 143.143860578537
• CID: 6364744
• PubChem ID: 80055529
• Update Time: 2025-05-19

2-(5-Methoxy-1,2,4-oxadiazol-3-yl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(5-methoxy-1,2,4-oxadiazol-3-yl)ethan-1-amine
• AKOS018616128
• EN300-6238435
• 1501370-13-3
• 2-(5-Methoxy-1,2,4-oxadiazol-3-yl)ethan-1-amine

• Inchi： 1S/C5H9N3O2/c1-9-5-7-4(2-3-6)8-10-5/h2-3,6H2,1H3
• InChI Key： CMOCJNGROXEPNM-UHFFFAOYSA-N
• SMILES： O1C(=NC(CCN)=N1)OC

Computed Properties

• Exact Mass: 143.069476538g/mol
• Monoisotopic Mass: 143.069476538g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 101
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 74.2Ų

Additional information on 2-(5-Methoxy-1,2,4-oxadiazol-3-yl)ethan-1-amine

2-(5-Methoxy-1,2,4-Oxadiazol-3-yl)ethan-1-amine: A Comprehensive Overview

2-(5-Methoxy-1,2,4-Oxadiazol-3-yl)ethan-1-amine, also known by its CAS number 1501370-13-3, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of oxadiazoles, which are heterocyclic aromatic compounds with a five-membered ring containing two adjacent oxygen atoms and a nitrogen atom. The presence of the methoxy group at the 5-position of the oxadiazole ring adds unique electronic properties to the molecule, making it a valuable substrate for various chemical transformations and biological studies.

The structure of 2-(5-Methoxy-1,2,4-Oxadiazol-3-yl)ethan-1-amine consists of a central oxadiazole ring substituted with a methoxy group and an ethylamine side chain. This configuration allows for versatile reactivity and potential applications in drug design. Recent studies have highlighted its role as a precursor in the synthesis of bioactive molecules, particularly in the development of anti-inflammatory and anticancer agents.

One of the most notable aspects of this compound is its ability to undergo various substitution reactions at the oxadiazole ring. Researchers have exploited this property to synthesize derivatives with enhanced pharmacokinetic profiles. For instance, modifications to the ethylamine side chain have led to compounds with improved solubility and bioavailability, which are critical factors in drug development.

In terms of biological activity, 2-(5-Methoxy-1,2,4-Oxadiazol-3-yl)ethan-1-amine has shown promising results in preclinical studies. It exhibits moderate inhibitory effects on key enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). These findings suggest its potential as a lead compound for developing novel anti-inflammatory therapies.

Moreover, recent investigations into its anticancer properties have revealed that this compound can induce apoptosis in various cancer cell lines. The mechanism involves modulation of mitochondrial function and activation of caspase pathways. These results underscore its potential as a chemotherapeutic agent or as a component in combination therapies.

The synthesis of 2-(5-Methoxy-1,2,4-Oxadiazol-3-yl)ethan-1-amine typically involves a two-step process: first, the preparation of the oxadiazole ring via condensation reactions between carbonyl compounds and ammonia derivatives; second, the introduction of the methoxy group through nucleophilic substitution or oxidation reactions. Optimization of these steps has led to higher yields and purer products, making it more accessible for large-scale production.

In conclusion, CAS No 1501370-based compounds like 2-(5-Methoxy-N-ethyl)-oxadiazole derivatives continue to be a focal point in medicinal chemistry due to their structural versatility and bioactivity. As research progresses, this compound is expected to play an increasingly important role in the discovery and development of new therapeutic agents.